Cas no 2090836-55-6 ((1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 2090836-55-6
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5046362
• Update Time: 2025-06-08

(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol
• (2-prop-2-ynyl-5-pyrazin-2-ylpyrazol-3-yl)methanol
• (1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol

• Inchi： 1S/C11H10N4O/c1-2-5-15-9(8-16)6-10(14-15)11-7-12-3-4-13-11/h1,3-4,6-7,16H,5,8H2
• InChI Key： DUGMLTSLVHDNAU-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=NC=CN=2)=NN1CC#C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: -0.8
• Topological Polar Surface Area: 63.8

Additional information on (1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 2090836-55-6)

The compound 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 2090836-55-6) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both pyrazine and propargyl moieties in its structure makes it a versatile intermediate for further chemical modifications.

In the context of modern drug development, 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol is often explored for its potential as a kinase inhibitor or allosteric modulator. Researchers are particularly interested in its ability to interact with specific protein targets, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's methanol group also provides a handle for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

From a synthetic chemistry perspective, the preparation of CAS No. 2090836-55-6 involves multi-step organic reactions, including cyclization and functional group interconversion. The compound's stability under various conditions has been a topic of interest, with studies focusing on its thermal degradation and solubility profiles. These properties are critical for its potential use in formulations or as a building block in larger molecular architectures.

Recent trends in the scientific community highlight the growing demand for heterocyclic compounds like 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol. Searches for terms such as "pyrazole-based drug candidates" and "pyrazine derivatives in medicinal chemistry" have surged, reflecting the compound's relevance in cutting-edge research. Additionally, its potential role in green chemistry and sustainable synthesis has been explored, aligning with global efforts to reduce the environmental impact of chemical production.

The compound's spectroscopic characterization, including NMR and mass spectrometry data, has been well-documented, providing valuable insights for researchers aiming to validate its purity and identity. Furthermore, computational studies have predicted its molecular docking behavior, offering preliminary evidence of its interactions with biological targets. These findings are often cited in discussions about structure-activity relationships (SAR) and fragment-based drug design.

In material science, 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol has been investigated for its potential use in organic electronics and coordination polymers. Its ability to form stable complexes with metal ions opens doors to applications in catalysis and sensor development. The compound's conjugated system and electron-rich heteroatoms contribute to its interesting electronic properties, making it a candidate for advanced functional materials.

As the scientific community continues to explore the frontiers of small-molecule therapeutics and smart materials, compounds like CAS No. 2090836-55-6 will remain at the forefront of innovation. Its dual utility in both life sciences and material engineering underscores the interdisciplinary nature of modern research. For those interested in delving deeper, resources on heterocyclic synthesis and molecular modeling provide excellent starting points for further study.